
Navigating the Safe Disposal of
Trivinylcyclohexane: A Comprehensive Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Trivinylcyclohexane

CAS No.: 30172-87-3

Cat. No.: B8502104

Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper disposal of chemical waste is a critical component of ensuring a safe and compliant

work environment. This guide provides detailed, step-by-step procedures for the safe and legal

disposal of trivinylcyclohexane, a combustible liquid that is also a skin and eye irritant.[1][2]

Adherence to these protocols is essential for protecting personnel and the environment.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to be familiar with the inherent

hazards of trivinylcyclohexane. This compound is a combustible liquid and can cause skin

and serious eye irritation.[1] Therefore, appropriate personal protective equipment (PPE) must

be worn at all times.

Personal Protective Equipment (PPE) Requirements:

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Use protective gloves.[1]
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Respiratory Protection: In case of vapor or aerosol generation, use a suitable respirator.

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.

Safe Handling and Storage of Waste:

Handle trivinylcyclohexane in a well-ventilated area, preferably within a chemical fume

hood.[1]

Keep waste containers tightly closed and store them in a cool, dark, and well-ventilated

place.[1]

Store waste away from incompatible materials, such as oxidizing agents.[1]

Prevent the buildup of electrostatic charge by using explosion-proof equipment.[1]

Keep away from heat, sparks, open flames, and hot surfaces.

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative and safety data for

1,2,4-Trivinylcyclohexane.

Property Value

Physical State Clear, colorless to slightly pale yellow liquid[1][3]

Boiling Point 88°C at 2.7 kPa[1]

Flash Point 69°C (closed cup)[1]

Specific Gravity 0.85 (20/20)

Signal Word Warning[1]

Hazard Statements
Causes skin irritation, Causes serious eye

irritation[1]

Step-by-Step Disposal Procedures
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The proper disposal of trivinylcyclohexane is governed by federal, state, and local

regulations.[1] It is crucial to manage this chemical as a hazardous waste unless determined

otherwise by a qualified professional. The Resource Conservation and Recovery Act (RCRA)

provides a framework for "cradle-to-grave" management of hazardous waste in the United

States.[4][5]

1. Waste Identification and Segregation:

Treat all unwanted trivinylcyclohexane, including contaminated materials from spills, as

hazardous waste.

Segregate trivinylcyclohexane waste from other waste streams to avoid chemical

reactions.

2. Waste Collection and Labeling:

Collect trivinylcyclohexane waste in a designated, properly sealed, and compatible

container.

Clearly label the waste container with "Hazardous Waste" and the chemical name

"Trivinylcyclohexane."

3. Spill Management:

In the event of a spill, absorb the material with an inert absorbent such as dry sand, earth, or

sawdust.[1]

For larger spills, contain the spill by bunding.[1]

Collect the absorbed material and place it in a sealed container for disposal as hazardous

waste.[1]

Remove all sources of ignition and use spark-proof tools during cleanup.[1]

4. Professional Disposal:

Do not dispose of trivinylcyclohexane down the drain or with regular trash.
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Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for pickup and disposal.[6]

Disposal may involve incineration in a chemical incinerator equipped with an afterburner and

scrubber system.[1]

Always consult your local and regional authorities for specific disposal regulations.[1]

5. Empty Container Management:

An empty container that held trivinylcyclohexane should be triple-rinsed with a suitable

solvent.

The rinsate must be collected and disposed of as hazardous waste.[7]

After triple-rinsing, deface the original label on the container before disposing of it as regular

trash.[7]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

trivinylcyclohexane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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